Cas no 76505-58-3 (Propanamide,N-(2,2,6,6-tetramethyl-4-piperidinyl)-3-[(2,2,6,6-tetramethyl-4-piperidinyl)amino]-)

• Product Name: Propanamide,N-(2,2,6,6-tetramethyl-4-piperidinyl)-3-[(2,2,6,6-tetramethyl-4-piperidinyl)amino]-
• CAS No: 76505-58-3
• MF: C₂₁H₄₂N₄O
• MW: 366.58438539505
• CID: 566612
• PubChem ID: 198577
• Update Time: 2025-04-19

Propanamide,N-(2,2,6,6-tetramethyl-4-piperidinyl)-3-[(2,2,6,6-tetramethyl-4-piperidinyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(2,2,6,6-tetramethyl-4-piperidinyl)-3-[(2,2,6,6-tetramethyl-4-piperidinyl)amino]-
• N-(2,2,6,6-tetramethyl-4-piperidyl)-3-[(2,2,6,6-tetramethyl-4-piperidyl)amino]propanamide
• N-(2,2,6,6-tetramethylpiperidin-4-yl)-3-[(2,2,6,6-tetramethylpiperidin-4-yl)amino]propanamide
• NCGC00341843-01
• HMS666I18
• N-(2,2,6,6-Tetramethyl-4-piperidinyl)-3-[(2,2,6,6-tetramethyl-4-piperidinyl)amino]propanamide #
• AB01334515-02
• N,N'-Di(2,2,6,6-tetramethylpiperid-4-yl)3-aminopropionamide
• AKOS005433402
• SCHEMBL311701
• Oprea1_190395
• Diatsetam 5
• Propanamide, N-(2,2,6,6-tetramethyl-4-piperidinyl)-3-((2,2,6,6-tetramethyl-4-piperidinyl)amino)-
• Oprea1_666772
• Propionamide, N-(2,2,6,6-tetramethylpiperidin-4-yl)-3-(2,2,6,6-tetramethylpiperidin-4-ylamino)-
• ChemDiv1_028002
• DTXSID80227314
• 76505-58-3
• D 5 (stabilizer)
• GMBXBKNMMIWUED-UHFFFAOYSA-N
• CCG-26000
• D 5
• Diacetam 5
• 3-(2,2,6,6-tetramethylpiperidin-4-yl)aminopropionic acid 2,2,6,6-tetramethylpiperidin-4-ylamide

• Inchi： 1S/C21H42N4O/c1-18(2)11-15(12-19(3,4)24-18)22-10-9-17(26)23-16-13-20(5,6)25-21(7,8)14-16/h15-16,22,24-25H,9-14H2,1-8H3,(H,23,26)
• InChI Key： GMBXBKNMMIWUED-UHFFFAOYSA-N
• SMILES： O=C(CCNC1CC(C)(C)NC(C)(C)C1)NC1CC(C)(C)NC(C)(C)C1

Computed Properties

• Exact Mass: 366.33616
• Monoisotopic Mass: 366.33586198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• PSA: 65.19